Cas no 1025064-33-8 (rac Cinacalcet HCl)

• Product Name: rac Cinacalcet HCl
• CAS No: 1025064-33-8
• MF: C₂₂H₂₃ClF₃N
• MW: 393.872935533524
• CID: 2191676
• Update Time: 2023-11-19

rac Cinacalcet HCl Chemical and Physical Properties

Names and Identifiers

• N-(1-(naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine hydrochloride
• rac Cinacalcet
• rac Cinacalcet HCl
• rac-Cinacalcet Hydrochloride
• N-(1-(naphthalen-2-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine hydrochloride
• N-[(1R)-1-naphthalen-1-ylethyl]-3-[3-(trifluoromethyl)phenyl]propan-1-amine;hydrochloride
• AK174381
• (S)-Cinacalcet hydrochloride
• BCP12457
• PC301203
• A823266
• N-[1-(1-naphthalenyl)ethyl]-3-[3-(trifluoromethyl)phenyl]-1-propanamine hydrochloride
• N-[(1S)-1-naphthalen-1-ylethyl]-3-[3-(trifluoromethyl)phenyl]propan-1-amine;hydrochloride
• N-(1-naphthalen-1-ylethyl)-3-[3-(trifluoromethyl)phenyl]propan-1-ami
• CID 53395106
• N-(1-(naphthalen-1-yl)ethyl)
• Sinacaside Hcl
• 1-Naphthalenemethanamine, α-methyl-N-[3-[3-(trifluoromethyl)phenyl]propyl]-

• Inchi： 1S/C22H22F3N.ClH/c1-16(20-13-5-10-18-9-2-3-12-21(18)20)26-14-6-8-17-7-4-11-19(15-17)22(23,24)25;/h2-5,7,9-13,15-16,26H,6,8,14H2,1H3;1H
• InChI Key： QANQWUQOEJZMLL-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)CCCNC(C)C1=CC=CC2C=CC=CC1=2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 422
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 440.9±45.0 °C(Predicted)
• pka: 9.19±0.29(Predicted)